2-[4-(1,4-dithiepan-6-yl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1,4-dithiepan-6-yl)-1-[(3-methoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H30N2O2S2/c1-23-19-4-2-3-16(11-19)12-20-6-7-21(13-17(20)5-8-22)18-14-24-9-10-25-15-18/h2-4,11,17-18,22H,5-10,12-15H2,1H3
• InChI Key: OAOPRFDBTUADNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2CCO)C3CSCCSC3
• Molecular Formula: C19H30N2O2S2
• Molecular Weight: 382.6 g/mol

Description

2-[4-(1,4-dithiepan-6-yl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol, also known as TDI-032, is a novel compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[4-(1,4-dithiepan-6-yl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to be due to its ability to interact with various proteins and enzymes in the cell. This compound has been shown to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. This compound has also been shown to inhibit the activity of phosphodiesterase (PDE), which is involved in the degradation of cyclic nucleotides such as cAMP and cGMP.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest at the G2/M phase and apoptosis. Inflammation is also a target of this compound, as it has been shown to reduce the production of pro-inflammatory cytokines and chemokines such as IL-6, TNF-α, and MCP-1. In neurological disorders, this compound has been shown to improve cognitive function and reduce neuroinflammation by inhibiting the activity of PKC and PDE.

Advantages and Limitations for Lab Experiments

2-[4-(1,4-dithiepan-6-yl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has several advantages for lab experiments. It has been shown to have high potency and selectivity for its target proteins, which makes it a useful tool for studying the role of PKC and PDE in various cellular processes. This compound is also relatively stable and can be easily synthesized in large quantities. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in some assays. Additionally, this compound has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of 2-[4-(1,4-dithiepan-6-yl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurological disorders. Another direction is to study its mechanism of action in more detail, particularly its interactions with PKC and PDE. Additionally, future studies could focus on improving the solubility and bioavailability of this compound, which could expand its potential therapeutic applications. Overall, this compound has shown promise as a novel compound with potential therapeutic applications, and further research is needed to fully understand its potential.

Scientific Research Applications

2-[4-(1,4-dithiepan-6-yl)-1-(3-methoxybenzyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Inflammation is also a target of this compound, as it has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorders, this compound has been shown to improve cognitive function and reduce neuroinflammation.